Cas no 2000175-00-6 (methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2000175-00-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6011753
• PubChem ID: 165962878
• Update Time: 2025-11-05

methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate
• EN300-1140653
• 2000175-00-6

• Inchi： 1S/C11H17N3O2/c1-16-11(15)10(12)7-14-6-9(5-13-14)8-3-2-4-8/h5-6,8,10H,2-4,7,12H2,1H3
• InChI Key： NTUKLJAIMZSSIK-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=C(C=N1)C1CCC1)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate

Introduction to Methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate (CAS No. 2000175-00-6)

Methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate, with the CAS number 2000175-00-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The presence of both amino and carboxyl functional groups, along with a cyclobutyl substituent on a pyrazole ring, makes this compound a versatile candidate for further investigation.

The compound's structure consists of a propanoate moiety linked to an amino group, which is further connected to a pyrazole ring substituted with a cyclobutyl group at the 4-position. This particular arrangement of functional groups and substituents contributes to the molecule's reactivity and interaction with biological targets. The pyrazole ring is known for its presence in numerous bioactive molecules, often serving as a key pharmacophore in drug design.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing the pyrazole scaffold, due to their wide range of biological activities. Pyrazole derivatives have been explored for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The cyclobutyl group in Methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate adds an additional layer of complexity, influencing both the electronic properties and steric environment of the molecule.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an amino group and a carboxyl group allows for further functionalization through various chemical reactions such as amide bond formation, esterification, or cyclization. These modifications can lead to novel derivatives with enhanced biological activity or improved pharmacokinetic properties.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. For instance, research has shown that the presence of bulky substituents like cyclobutyl can influence binding affinity and selectivity when interacting with biological targets. This knowledge is crucial for designing molecules that exhibit high efficacy while minimizing off-target effects.

The synthesis of Methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis, including cross-coupling reactions and ring-forming processes, have been employed to construct the desired framework.

In addition to its synthetic significance, Methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate has potential applications in drug discovery programs. Its structural features make it a suitable candidate for exploring new therapeutic avenues. For example, derivatives of this compound could be investigated for their ability to modulate enzyme activity or interact with specific protein targets involved in diseases such as cancer or inflammatory disorders.

The role of computational chemistry in understanding the properties of Methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate cannot be overstated. Molecular modeling techniques allow researchers to predict how this molecule might interact with biological targets at the atomic level. This information can guide experimental efforts by identifying key interactions and providing insights into potential binding modes.

The future prospects for Methyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)propanoate are promising, given its unique structural characteristics and potential biological activities. Further research is warranted to explore its full therapeutic potential and to develop novel derivatives with improved properties. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new drugs and therapies.